Cas no 181284-17-3 (3-Chloro-5,6-diethylpyrazine-2-carbonitrile)

3-Chloro-5,6-diethylpyrazine-2-carbonitrile structure
181284-17-3 structure
Product Name:3-Chloro-5,6-diethylpyrazine-2-carbonitrile
CAS No:181284-17-3
MF:C9H10ClN3
MW:195.648800373077
CID:1031552
PubChem ID:23353213
Update Time:2025-04-20

3-Chloro-5,6-diethylpyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5,6-diethylpyrazine-2-carbonitrile
    • 2-Chloro-3-cyano-5,6-diethylpyrazine
    • DB-331209
    • 181284-17-3
    • DTXSID50633302
    • SCHEMBL8144119
    • Inchi: 1S/C9H10ClN3/c1-3-6-7(4-2)13-9(10)8(5-11)12-6/h3-4H2,1-2H3
    • InChI Key: FHYFXVGDENUCRO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)N=C(CC)C(CC)=N1

Computed Properties

  • Exact Mass: 195.0565
  • Monoisotopic Mass: 195.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • PSA: 49.57

3-Chloro-5,6-diethylpyrazine-2-carbonitrile Pricemore >>

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